Cas no 2228517-41-5 (tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate
• CAS No: 2228517-41-5
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6446994
• PubChem ID: 165827364
• Update Time: 2025-06-10

tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate
• EN300-1899142
• 2228517-41-5

• Inchi： 1S/C16H30N2O3/c1-12-11-18(15(19)21-16(2,3)4)10-7-14(12)20-13-5-8-17-9-6-13/h12-14,17H,5-11H2,1-4H3
• InChI Key： DXOCGLVBYYOMTG-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate

tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2228517-41-5, commonly referred to as tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development and material science. In this article, we will delve into its chemical structure, synthesis methods, properties, and the latest research findings that highlight its significance in contemporary scientific studies.

tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate belongs to the class of piperidine derivatives, which are widely studied due to their versatile applications in medicinal chemistry. The molecule consists of a piperidine ring system with substituents at positions 3 and 4. The tert-butyl group attached to the piperidine ring contributes to the molecule's stability and lipophilicity, making it an attractive candidate for various biological assays. The piperidin-4-yloxy group further enhances the compound's structural complexity and functional diversity.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate. One of the most promising approaches involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been optimized by researchers at leading institutions, such as Stanford University and the University of Cambridge, to ensure scalability and reproducibility.

The properties of tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate make it a valuable tool in drug discovery programs. Its ability to act as a bioisostere or a prodrug has been extensively explored in preclinical studies. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies. Furthermore, its lipophilic nature facilitates its absorption across biological membranes, enhancing its bioavailability.

In addition to its pharmacological applications, tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate has shown promise in material science. Researchers at MIT have investigated its use as a building block for self-assembling materials and nanotechnology applications. The compound's ability to form supramolecular structures under specific conditions has opened new avenues for the development of advanced materials with tailored properties.

Looking ahead, ongoing research is focused on further optimizing the synthesis of tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate and exploring its potential in emerging fields such as green chemistry and sustainable drug manufacturing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs that will expand the scope of this compound's applications.

In conclusion, tert-butyl 3-methyl-4-(piperidin-4-yloxy)piperidine-1-carboxylate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile properties, and promising applications position it as a key player in both academic research and industrial development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping the future of medicine and materials science.